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Compound of Interest

Compound Name:
(3-(tert-Butyl)-5-

methylphenyl)boronic acid

Cat. No.: B067400 Get Quote

An In-Depth Technical Guide to (3-(tert-Butyl)-5-methylphenyl)boronic acid

This guide provides comprehensive technical information on (3-(tert-Butyl)-5-
methylphenyl)boronic acid, tailored for researchers, scientists, and professionals in drug

development. It covers compound identification, physicochemical properties, a representative

synthesis protocol, key applications in organic synthesis, and essential safety and handling

information.

Compound Identification
(3-(tert-Butyl)-5-methylphenyl)boronic acid is an organoboron compound widely utilized as a

building block in organic chemistry, particularly in palladium-catalyzed cross-coupling reactions.

Identifier Value

CAS Number 193905-93-0[1][2]

IUPAC Name (3-tert-butyl-5-methylphenyl)boronic acid[1]

Molecular Formula C₁₁H₁₇BO₂[1]

MDL Number MFCD03411938

Physicochemical Properties
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The key quantitative properties of the compound are summarized below. This data is essential

for planning chemical reactions, purification, and storage.

Property Value

Molecular Weight 192.06 g/mol

Physical Form Solid

InChI Key XWWPIVKWAIMBMU-UHFFFAOYSA-N

SMILES Cc1cc(cc(c1)C(C)(C)C)B(O)O

Synthesis and Experimental Protocols
Arylboronic acids are typically synthesized via the reaction of an organolithium or Grignard

reagent with a trialkyl borate, followed by acidic hydrolysis. While a specific peer-reviewed

synthesis for this exact molecule is not readily available, a representative and widely accepted

protocol, adapted from the synthesis of structurally similar boronic acids, is provided below[3].

Representative Synthesis Workflow

1-Bromo-3-(tert-butyl)-
5-methylbenzene

Lithiation & Borylation
Intermediate

 Reaction at -78 °C 

1. n-BuLi, THF
2. B(OMe)3 (3-(tert-Butyl)-5-methylphenyl)

boronic acid

 Hydrolysis 

Aqueous Acid
(e.g., HCl)

Click to download full resolution via product page

Caption: General synthesis of (3-(tert-Butyl)-5-methylphenyl)boronic acid.

Experimental Protocol: Synthesis of (3-(tert-Butyl)-5-
methylphenyl)boronic acid

Materials: 1-bromo-3-(tert-butyl)-5-methylbenzene, n-butyllithium (n-BuLi) in hexanes,

trimethyl borate (B(OMe)₃), anhydrous tetrahydrofuran (THF), 1 M hydrochloric acid (HCl),

and tert-butyl methyl ether (MTBE).
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Procedure:

Dissolve 1-bromo-3-(tert-butyl)-5-methylbenzene in anhydrous THF in a flame-dried,

three-neck flask under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of n-butyllithium (1.1 equivalents) dropwise, maintaining the

temperature at -78 °C. Stir for 30-60 minutes at this temperature to ensure complete

lithium-halogen exchange.

Add trimethyl borate (1.2 equivalents) dropwise to the reaction mixture, again maintaining

the temperature at -78 °C. Allow the mixture to stir for an additional 2 hours at this

temperature.

Remove the cooling bath and allow the reaction to warm to room temperature, stirring

overnight (approx. 12 hours).

Quench the reaction by slowly adding 1 M aqueous HCl, adjusting the pH to approximately

2-3.

Transfer the mixture to a separatory funnel and extract the product with MTBE (3x).

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude boronic acid.

Purify the crude product by recrystallization or silica gel column chromatography to obtain

the final product.

Applications in Research and Development
(3-(tert-Butyl)-5-methylphenyl)boronic acid is a valuable reagent primarily used in the

Suzuki-Miyaura cross-coupling reaction. This reaction is a cornerstone of modern organic

synthesis for its ability to form carbon-carbon (C-C) bonds, particularly for creating biaryl and

substituted aromatic structures.[4][5] Its steric bulk, provided by the tert-butyl group, can

influence the selectivity and efficiency of these coupling reactions.[6]
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The Suzuki-Miyaura reaction is of paramount importance in medicinal chemistry for the

synthesis of complex drug candidates, as it is tolerant of a wide variety of functional groups.[4]

Suzuki-Miyaura Catalytic Cycle
Pd(0)L_n

(Active Catalyst)

Oxidative
Addition

Ar-Pd(II)-X
Complex

Transmetalation

Ar-Pd(II)-Ar'
Complex

Reductive
Elimination

 Catalyst
 Regeneration 

Ar-Ar'
(Coupled Product)

 Product
 Release 

R-X (Aryl Halide)

Ar'-B(OH)₂
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
Proper handling of (3-(tert-Butyl)-5-methylphenyl)boronic acid is crucial to ensure laboratory

safety. The compound is classified as hazardous, and appropriate precautions must be taken.
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Safety Information Details

Signal Word Danger

Hazard Statements
H302: Harmful if swallowed.H318: Causes

serious eye damage.

Precautionary Codes

P280: Wear protective gloves, clothing, and

eye/face protection.P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

Storage

Store in a cool, dark, and tightly sealed

container away from incompatible materials like

oxidizing agents. Classified under Storage Class

11 (Combustible Solids).

Handling

Use in a well-ventilated area.[7] Avoid breathing

dust and prevent its generation.[7] Wash hands

thoroughly after handling.

Personal Protective Equipment (PPE)
Safety glasses or face shield, protective gloves,

and a dust respirator are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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